molecular formula C9H14ClN3O2 B6197637 2,6,8-triazadispiro[3.0.4^{5}.3^{4}]dodecane-7,9-dione hydrochloride CAS No. 2680543-52-4

2,6,8-triazadispiro[3.0.4^{5}.3^{4}]dodecane-7,9-dione hydrochloride

Cat. No.: B6197637
CAS No.: 2680543-52-4
M. Wt: 231.7
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Description

2,6,8-triazadispiro[3.0.4{5}.3{4}]dodecane-7,9-dione hydrochloride is a complex organic compound known for its unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6,8-triazadispiro[3.0.4{5}.3{4}]dodecane-7,9-dione hydrochloride typically involves multi-step organic reactions. The process begins with the formation of the spirocyclic core, followed by the introduction of the triazine and dione functionalities. Common reagents used in these reactions include amines, aldehydes, and ketones, under conditions such as reflux or catalytic hydrogenation.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow synthesis and automated reaction monitoring are often employed to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

2,6,8-triazadispiro[3.0.4{5}.3{4}]dodecane-7,9-dione hydrochloride undergoes various chemical reactions, including:

    Oxidation: This reaction typically involves the use of oxidizing agents like hydrogen peroxide or potassium permanganate.

    Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

    Substitution: Nucleophilic substitution reactions can occur, especially at the triazine ring, using reagents like alkyl halides.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, potassium permanganate; conditionsacidic or basic medium.

    Reduction: Sodium borohydride, lithium aluminum hydride; conditionssolvent such as ethanol or tetrahydrofuran.

    Substitution: Alkyl halides, nucleophiles; conditionspolar aprotic solvents like dimethyl sulfoxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine-functionalized compounds.

Scientific Research Applications

2,6,8-triazadispiro[3.0.4{5}.3{4}]dodecane-7,9-dione hydrochloride has a wide range of applications in scientific research:

    Chemistry: Used as a building block for synthesizing complex organic molecules.

    Biology: Investigated for its potential as a biochemical probe or enzyme inhibitor.

    Medicine: Explored for its therapeutic potential in treating various diseases.

    Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,6,8-triazadispiro[3.0.4{5}.3{4}]dodecane-7,9-dione hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing biological pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

  • 2,4,6-triazine derivatives
  • Spirocyclic diones
  • Triazole-containing compounds

Uniqueness

2,6,8-triazadispiro[3.0.4{5}.3{4}]dodecane-7,9-dione hydrochloride stands out due to its unique spirocyclic structure, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.

Properties

CAS No.

2680543-52-4

Molecular Formula

C9H14ClN3O2

Molecular Weight

231.7

Purity

95

Origin of Product

United States

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